Cas no 1682-39-9 (5-fluorobenzo[d]oxazol-2-amine)

5-Fluorobenzo[d]oxazol-2-amine is a fluorinated heterocyclic compound featuring a benzooxazole core substituted with an amino group at the 2-position and a fluorine atom at the 5-position. This structure imparts unique electronic and steric properties, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. The fluorine substitution enhances metabolic stability and bioavailability, while the amino group offers reactivity for further functionalization. Its rigid aromatic system contributes to strong binding affinity in target interactions, particularly in the development of kinase inhibitors and antimicrobial agents. The compound’s high purity and well-defined reactivity profile ensure consistent performance in research and industrial applications.
5-fluorobenzo[d]oxazol-2-amine structure
1682-39-9 structure
Product Name:5-fluorobenzo[d]oxazol-2-amine
CAS No:1682-39-9
MF:C7H5FN2O
MW:152.125804662704
MDL:MFCD01664142
CID:213766
PubChem ID:15516
Update Time:2025-05-28

5-fluorobenzo[d]oxazol-2-amine Chemical and Physical Properties

Names and Identifiers

    • 5-Fluorobenzo[d]oxazol-2-amine
    • 2-Benzoxazolamine,5-fluoro-
    • 5-fluoro-1,3-benzoxazol-2-amine
    • Benzoxazole, 2-amino-5-fluoro-
    • 2-Amino-5-fluorobenzoxazole
    • 5-Fluor-2-amino-benzoxazol
    • 5-fluoro-1,3-benzoxazol-2-amine(SALTDATA: FREE)
    • 5-fluoro-benzooxazol-2-ylamine
    • 5-fluorobenzoxazol-2-amine
    • BENZOXAZOLE,2-AMINO-5-FLUORO
    • Nsc24983
    • Wln: T56 bn doj cz hf
    • (5-fluoro-1,3-benzoxazol-2-yl)amine
    • 2-Benzoxazolamine, 5-fluoro-
    • PubChem21895
    • 2-Amino-5-fluorobenzo[d]oxazole
    • EBD15353
    • 8587AA
    • 5-fluoranyl-1,3-benzoxazol-2-amine
    • AB09694
    • SY130059
    • LS
    • MFCD01664142
    • EN300-96706
    • F2147-1908
    • A810953
    • CS-0054542
    • SCHEMBL12965896
    • 5-fluoro-1,3-benzoxazol-2-amine;2-Amino-5-fluorobenzoxazole
    • FT-0656083
    • 1682-39-9
    • 5-Fluoro-2-benzoxazolamine
    • DTXSID60168534
    • AKOS011653546
    • P10198
    • AS-50432
    • NSC-24983
    • NSC 24983
    • Z979487600
    • DB-027774
    • V2R
    • ALBB-027302
    • 5-fluorobenzo[d]oxazol-2-amine
    • MDL： MFCD01664142
    • Inchi： 1S/C7H5FN2O/c8-4-1-2-6-5(3-4)10-7(9)11-6/h1-3H,(H2,9,10)
    • InChI Key： PFPSBRGOJCFWKD-UHFFFAOYSA-N
    • SMILES： FC1C=CC2=C(C=1)N=C(N)O2

Computed Properties

  • Exact Mass: 152.03900
  • Monoisotopic Mass: 152.038591
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 0
  • Complexity: 155
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.9
  • Topological Polar Surface Area: 52

Experimental Properties

  • Density: 1.3259 (estimate)
  • Boiling Point: 282.8 ℃ at 760 mmHg
  • Flash Point: 124.9°C
  • Refractive Index: 1.65
  • PSA: 52.05000
  • LogP: 2.13030

5-fluorobenzo[d]oxazol-2-amine Security Information

  • Storage Condition：Warehouse ventilation and low temperature drying

5-fluorobenzo[d]oxazol-2-amine Customs Data

  • HS CODE：2934999090
  • Customs Data：

    China Customs Code:

    2934999090

    Overview:

    2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

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5-fluorobenzo[d]oxazol-2-amine Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:1682-39-9)5-fluoro-1,3-benzoxazol-2-amine
Order Number:A810953
Stock Status:in Stock
Quantity:5g/25g
Purity:99%
Pricing Information Last Updated:Monday, 2 September 2024 16:06
Price ($):331.0/1159.0
Email:sales@amadischem.com

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Amadis Chemical Company Limited
(CAS:1682-39-9)5-fluoro-1,3-benzoxazol-2-amine
A810953
Purity:99%/99%
Quantity:5g/25g
Price ($):331.0/1159.0
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